Cas no 135080-29-4 (3-ethoxy-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-ethoxy-1,2-oxazole-5-carboxylic acid
• CAS No: 135080-29-4
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 900474
• PubChem ID: 15007418
• Update Time: 2024-02-28

3-ethoxy-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid,3-ethoxy-(9CI)
• 3-ethoxy-5-Isoxazolecarboxylic acid
• 3-ethoxyisoxazole-5-carboxylic acid
• 3-ethoxy-1,2-oxazole-5-carboxylic acid
• WMZQNHZWOVCSHF-UHFFFAOYSA-N
• Z2235386822

• Inchi： 1S/C6H7NO4/c1-2-10-5-3-4(6(8)9)11-7-5/h3H,2H2,1H3,(H,8,9)
• InChI Key： WMZQNHZWOVCSHF-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)ON=1)CC

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers